molecular formula C21H19F3N2OS B2640002 3,5-dimethyl-N-(2-{2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-4-yl}ethyl)benzamide CAS No. 896377-24-5

3,5-dimethyl-N-(2-{2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-4-yl}ethyl)benzamide

Cat. No. B2640002
CAS RN: 896377-24-5
M. Wt: 404.45
InChI Key: JLQIAHYDLWVHPM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Synthesis Analysis

The synthesis of similar compounds often involves the reaction of benzamides with other reagents . For example, the reaction of N,N-dialkylbenzamides with sulfur tetrafluoride yields dialkyl-α,α-difluorobenzylamines .

Scientific Research Applications

Chemical Analysis

This compound can be used as an analytical reference standard for the determination of the analyte in vegetables and fruits by high-performance liquid chromatography coupled to ultraviolet detector (HPLC-UV) and HPLC combined with tandem mass spectrometry (MS/MS), respectively .

Organic Transformations

The 3,5-bis(trifluoromethyl)phenyl motif of this compound is used ubiquitously in H-bond catalysts, promoting organic transformations .

Anticancer Research

Benzimidazole derivatives, which are structurally similar to “3,5-dimethyl-N-(2-{2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-4-yl}ethyl)benzamide”, have been intensively studied for their potential as new generation anticancer agents . The presence of a methyl group at the 5(6)-position on the benzimidazole scaffold and the presence of electron-donating groups (OH, OMe, –NMe 2, –O–CH 2 –C 6 H 5) significantly increase anticancer activity .

Drug Development

The structure of benzimidazole is analogized with the nucleotides found in the human body, making benzimidazole derivatives a focus for many laboratories in the world, including the development of new drugs to treat cancer .

Thermochemistry Research

The compound can be used in thermochemistry research, including studies of gas phase thermochemistry data, condensed phase thermochemistry data, phase change data, and reaction thermochemistry data .

Bioactivity Studies

The bioactivities of benzimidazole compounds can be further improved by changing its functional groups on the core structure. This is a popular method to promote new drugs to treat cancer .

properties

IUPAC Name

3,5-dimethyl-N-[2-[2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-4-yl]ethyl]benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H19F3N2OS/c1-13-9-14(2)11-16(10-13)19(27)25-8-7-18-12-28-20(26-18)15-3-5-17(6-4-15)21(22,23)24/h3-6,9-12H,7-8H2,1-2H3,(H,25,27)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JLQIAHYDLWVHPM-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=CC(=C1)C(=O)NCCC2=CSC(=N2)C3=CC=C(C=C3)C(F)(F)F)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H19F3N2OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

404.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3,5-dimethyl-N-(2-{2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-4-yl}ethyl)benzamide

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